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Compound of Interest

Compound Name: Heliosupine N-oxide

Cat. No.: B15617799

In-Depth Technical Guide: Heliosupine N-oxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Heliosupine N-oxide, a
pyrrolizidine alkaloid of interest to the scientific community. This document outlines its chemical
identity, and biological activities, and provides a foundation for further research and
development.

Core Chemical Data

Heliosupine N-oxide is a naturally occurring pyrrolizidine alkaloid.[1] Its fundamental chemical
and physical properties are summarized below for easy reference.
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Identifier Value Source
CAS Number 31701-88-9 [2][3][4][5]16]
Molecular Formula C20H31NOS8 [1]
Molecular Weight 413.46 g/mol [1]
Synonyms Cyanoglossophine N-oxide

Compound Type Alkaloid [2][4]
Physical Description Powder [2]

Source Cynoglossum officinale L. [1114]

Molecular Structure

The molecular structure of Heliosupine N-oxide is characterized by a necine base, typical of
pyrrolizidine alkaloids, esterified with a necic acid. The N-oxide functional group is a key feature
of this molecule.

(A 2D chemical structure diagram would be ideally placed here. As a text-based Al, | cannot
generate an image. Please refer to chemical databases for a visual representation of the
structure.)

Biological Activity

Heliosupine N-oxide has been identified as an inhibitor of the muscarinic acetylcholine
receptor (MAChR) with an IC50 of 350 pM.[1] This activity suggests potential applications in
research related to the cholinergic system and its modulation.

Experimental Protocols

Detailed experimental protocols for working with Heliosupine N-oxide are crucial for
reproducibility. The following outlines a general protocol for in vitro assays based on its known
biological activity.

Inhibition of Muscarinic Acetylcholine Receptor (NAChR) Assay
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e Objective: To determine the inhibitory activity of Heliosupine N-oxide on mAChRs.
e Materials:
o Heliosupine N-oxide
o Cell line expressing the target mMAChR subtype
o Appropriate radioligand (e.g., [3H]NMS)
o Scintillation fluid
o Assay buffer (e.g., PBS)
o Multi-well plates
o Filtration apparatus
o Liquid scintillation counter
e Procedure:

o Compound Preparation: Prepare a stock solution of Heliosupine N-oxide in a suitable
solvent such as DMSO. Create a series of dilutions to the desired final concentrations.

o Cell Preparation: Culture and harvest cells expressing the target mMAChR. Prepare a cell
membrane suspension.

o Binding Assay: In a multi-well plate, combine the cell membrane preparation, the
radioligand, and varying concentrations of Heliosupine N-oxide or a control substance.

o Incubation: Incubate the plates at a controlled temperature for a specific duration to allow
for binding equilibrium to be reached.

o Filtration: Rapidly filter the contents of each well to separate bound from unbound
radioligand.
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o Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and
measure the radioactivity using a liquid scintillation counter.

o Data Analysis: Calculate the percentage of specific binding at each concentration of
Heliosupine N-oxide and determine the IC50 value.

Logical Workflow for Compound Handling and
Storage

The following diagram illustrates the recommended workflow for handling and storing
Heliosupine N-oxide to maintain its integrity.
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Receipt of Compound
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Use in Experiment

Figure 1: Workflow for Heliosupine N-oxide Handling and Storage

Click to download full resolution via product page

Caption: Recommended workflow for handling and storing Heliosupine N-oxide.
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This guide provides a foundational understanding of Heliosupine N-oxide. For further in-depth
information, researchers are encouraged to consult peer-reviewed scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

